Cas no 941998-38-5 (N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 941998-38-5
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 5502750
• PubChem ID: 16811445
• Update Time: 2025-10-25

N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 941998-38-5
• VU0503789-1
• N1-(3,3-diphenylpropyl)-N2-(4-methoxyphenyl)oxalamide
• F2879-0631
• N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide
• N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)oxamide
• AKOS024473874

• Inchi： 1S/C24H24N2O3/c1-29-21-14-12-20(13-15-21)26-24(28)23(27)25-17-16-22(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,22H,16-17H2,1H3,(H,25,27)(H,26,28)
• InChI Key： ZFMTXCBCOOOTFP-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)OC)=O)NCCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.17869263g/mol
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide

Comprehensive Overview of N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 941998-38-5)

N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 941998-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This diamide derivative features a diphenylpropyl moiety linked to an ethanediamide backbone, further substituted with a 4-methoxyphenyl group. Such a configuration offers intriguing possibilities for drug design, particularly in targeting specific enzymatic pathways or receptor interactions.

The compound's molecular formula and weight, along with its precise CAS registry number (941998-38-5), make it a subject of interest for researchers exploring small-molecule therapeutics and structure-activity relationships (SAR). Its diphenylpropyl segment is reminiscent of pharmacophores found in neuromodulators, while the methoxyphenyl group may contribute to enhanced bioavailability or metabolic stability. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industry circles.

In recent years, the demand for high-purity synthetic intermediates like N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. Researchers often query databases for its solubility profile, stability under physiological conditions, or compatibility with common coupling reagents—key considerations for experimental design. The compound's potential role in modulating protein-protein interactions (PPIs) also resonates with contemporary investigations into undruggable targets.

From a synthetic chemistry perspective, the preparation of CAS No. 941998-38-5 typically involves multi-step organic transformations, including amide bond formation and selective protection/deprotection strategies. Analytical techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, addressing another common search intent among quality control specialists. The growing emphasis on green chemistry has further spurred interest in optimizing its synthesis with catalytic methods or biocatalytic approaches.

The pharmacological potential of N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide remains an active area of exploration. Preliminary studies suggest possible applications in central nervous system (CNS) disorders, given the structural similarity to known neuroactive compounds. This aligns with trending searches around blood-brain barrier permeability and neuroprotective agents. Additionally, its methoxy aromatic system may confer antioxidant properties, a hot topic in age-related disease research.

For formulation scientists, the compound's crystalline properties and polymorphic behavior (frequently searched terms in pharmaceutical development) warrant careful study to ensure reproducible manufacturing processes. The rise of computational chemistry tools has enabled virtual screening of derivatives, with many researchers investigating QSAR models to predict optimized variants of this scaffold.

In the broader context of drug discovery pipelines, CAS No. 941998-38-5 represents the type of privileged structure that medicinal chemists value for generating lead compounds. Its balanced lipophilicity profile (a recurring search keyword) and modular synthetic accessibility make it adaptable for various structure-based design campaigns. The compound's potential as a molecular probe also intersects with growing interest in chemical biology tools for target validation.

As regulatory requirements evolve, documentation of N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide's physicochemical properties becomes increasingly important. Researchers often seek data on its pKa values, partition coefficients, and thermal stability—parameters critical for preclinical development planning. The compound's compatibility with accelerated stability testing protocols is another practical consideration for pharmaceutical applications.

The scientific community continues to explore novel derivatives of this diamide scaffold, particularly through late-stage functionalization strategies that dominate current synthetic methodology research. Patent literature reveals growing interest in protecting analogues and prodrug forms of the core structure, indicating its perceived value in intellectual property landscapes. This trend correlates with frequent searches for patentability assessments of similar compounds.

Looking ahead, N-(3,3-diphenylpropyl)-N'-(4-methoxyphenyl)ethanediamide may find applications beyond traditional small-molecule drugs, potentially serving as a building block for proteolysis-targeting chimeras (PROTACs) or other bifunctional molecules—topics generating substantial buzz in drug discovery forums. Its balanced molecular weight and functional group diversity position it well for such innovative therapeutic modalities.